Cas no 207795-39-9 (Benzene, 1-methoxy-4-[(pentyloxy)methyl]-)

Benzene, 1-methoxy-4-[(pentyloxy)methyl]- structure
207795-39-9 structure
Product Name:Benzene, 1-methoxy-4-[(pentyloxy)methyl]-
CAS No:207795-39-9
MF:C13H20O2
MW:208.296704292297
CID:1396128
PubChem ID:11659613
Update Time:2025-04-20

Benzene, 1-methoxy-4-[(pentyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-4-[(pentyloxy)methyl]-
    • 1-methoxy-4-(pentoxymethyl)benzene
    • DTXSID10470199
    • PDCDTGIMBVTREC-UHFFFAOYSA-N
    • 207795-39-9
    • 4-Methoxybenzyl alcohol, n-pentyl ether
    • Inchi: 1S/C13H20O2/c1-3-4-5-10-15-11-12-6-8-13(14-2)9-7-12/h6-9H,3-5,10-11H2,1-2H3
    • InChI Key: PDCDTGIMBVTREC-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(=CC=1)OC)CCCCC

Computed Properties

  • Exact Mass: 208.1464
  • Monoisotopic Mass: 208.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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